Tetrahydrothiophen-3-one

• IUPAC Name: thiolan-3-one
• InChI: InChI=1S/C4H6OS/c5-4-1-2-6-3-4/h1-3H2
• InChI Key: DSXFPRKPFJRPIB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1=O
• Molecular Formula: C4H6OS
• DSSTOX Substance ID: DTXSID9061388
• Molecular Weight: 102.16 g/mol
• Physical Description: Liquid, colourless to yellow liquid with garlic, meaty, green vegetable, buttery odour
• Boiling Point: 175.00 °C. @ 760.00 mm Hg
• Density: 1.194-1.199 (20°)
• CAS RN: 1003-04-9

Description

Synthesis Analysis

• Photoinduced Electrocyclization-Dehydrogenation Reactions: A method for synthesizing tetrathieno[2,3-a:3′,2′-c:2″,3″-f:3‴,2‴-h]naphthalene, related to tetrahydrothiophen-3-one, involves photoinduced electrocyclization-dehydrogenation reactions (Yamamoto et al., 2013).
• Negishi Ferrocenylation Process: Another approach includes the Negishi ferrocenylation process for the synthesis of supercrowded tetraferrocenylthiophene (Hildebrandt et al., 2010).

Molecular Structure Analysis

• Noncoplanar Anti Conformation: this compound derivatives can exhibit noncoplanar anti conformations, leading to significant intermolecular interactions and unique physical properties (Barbarella et al., 1996).
• Electron Diffraction Studies: Molecular structures of tetrahydrothiophene-1-oxide and related compounds have been determined by gas-phase electron diffraction, revealing asymmetric ring conformations (Forgács et al., 1989).

Chemical Reactions and Properties

• Double Michael Reaction: Tetrahydrothiophenes undergo double Michael reactions, enabling the formation of compounds with multiple stereocenters, important in pharmaceutical applications (Meninno et al., 2013).

Physical Properties Analysis

• Stability and Charge-Carrier Transport Properties: Tetrathieno derivatives of this compound demonstrate high stability and efficient charge-carrier transport properties due to their crystalline structure and π–π overlap (Yamamoto et al., 2013).

Chemical Properties Analysis

• Electrochemical Reversibility: Certain derivatives of this compound, such as tetraferrocenylthiophene, exhibit electrochemically reversible one-electron-transfer processes, which are significant in electrochemistry studies (Hildebrandt et al., 2010).

Scientific Research Applications

• Chemical and Biological Applications : Tetrahydrothiophenes, including tetrahydrothiophen-3-one, have a wide range of chemical and biological applications. They are used as α-glucosidase inhibitors, inhibitors of copper amine oxidases, and selective A3 agonists and antagonists. Additionally, they play a role in chemical transformations like catalytic asymmetric epoxidation, catalytic intramolecular cyclopropanation, and asymmetric metal catalysis hydrogenation. Their adsorption chemistries on gold surfaces are also significant, particularly in nanochemistry (Blair, Kennedy, Mulvey, & O'Hara, 2010).

• Synthetic and Organocatalytic Applications : The synthesis of enantiopure tetrahydrothiophenes and tetrahydrothiopyrans has been a focus of recent research, especially through organocatalytic domino methods. These compounds are important in organic chemistry due to their high synthetic utility and occurrence in nature (Mondal, Nandi, & Pan, 2017).

• Biological Activities and Synthesis : Tetrahydrothiophene-based compounds exhibit a broad spectrum of biological activities. These include roles as essential coenzymes and inhibitors, with applications in biological and medicinal chemistry. Their synthesis and the exploration of various synthetic analogs have been significant areas of research (Benetti, De Risi, Pollini, & Zanirato, 2012).

• Optical Activity and Biochemistry : The synthesis of optically active, highly functionalized tetrahydrothiophenes has been investigated, highlighting their potential use in biochemistry, pharmaceutical science, and nanoscience. The control of regioselectivity in these synthesis processes is a key research area (Brandau, Maerten, & Jørgensen, 2006).

• Bioconversion and Crystallization : The bioconversion and crystallization processes of (R)-Tetrahydrothiophene-3-ol, a key intermediate in the synthesis of penem-based antibiotics, have been studied. This research addresses the challenges in purifying this compound due to its viscous nature at room temperature (Konuki, Nagai, Ito, & Sameshima, 2014).

• Hydrodesulfurization Reactions : Tetrahydrothiophene's reactions on Mo(110) surfaces have been investigated for insights into hydrodesulfurization reactions, a key process in refining fossil fuels (Roberts & Friend, 1986).

Mechanism of Action

Target of Action

Tetrahydrothiophen-3-one is an endogenous metabolite

Biochemical Pathways

As an endogenous metabolite, it is likely involved in various metabolic processes within the body .

Pharmacokinetics

As an endogenous metabolite, it is likely well-absorbed and distributed within the body, metabolized by various enzymes, and excreted through normal metabolic waste pathways .

Result of Action

As an endogenous metabolite, it likely plays a role in various physiological processes within the body .

Safety and Hazards

Tetrahydrothiophen-3-one is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as a flammable liquid, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

Tetrahydrothiophen-3-one is a valuable organic substance key that opens the synthetic access to numerous derivatives of thiophene. It can serve as a promising precursor for drugs. Trifluoromethylated heterocycles containing a single trifluoromethyl group directly bonded to the ring belong to rapidly developing classes of organic compounds, the potential of which is especially evident in medicinal chemistry and agrochemistry.